Cas no 1207057-88-2 (1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole)

• Product Name: 1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole
• CAS No: 1207057-88-2
• MF: C₁₈H₁₇ClN₂S
• MW: 328.858981847763
• CID: 5445210
• Update Time: 2025-07-02

1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-5-phenyl-2-propan-2-ylsulfanylimidazole
• 1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole

• Inchi： 1S/C18H17ClN2S/c1-13(2)22-18-20-12-17(14-7-4-3-5-8-14)21(18)16-10-6-9-15(19)11-16/h3-13H,1-2H3
• InChI Key： VNRFJXQDXPBGSS-UHFFFAOYSA-N
• SMILES： C1(SC(C)C)N(C2=CC=CC(Cl)=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole

1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole and CAS No. 1207057-88-2: A Comprehensive Overview of Its Pharmacological Properties, Synthesis, and Therapeutic Potential

1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole, identified by CAS No. 1207057-88-2, is a multifunctional heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse pharmacological applications, ranging from antifungal agents to antitumor compounds. The structural features of this molecule, including the presence of 3-chlorophenyl, phenyl, and propan-2-ylsulfanyl groups, contribute to its distinct chemical properties and biological interactions. Recent advancements in drug discovery have highlighted the importance of such imidazole-based scaffolds in modulating cellular signaling pathways and targeting specific molecular targets.

The molecular framework of 1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole is characterized by the presence of a 1H-imidazole ring, which serves as a key structural element for its biological activity. The propan-2-ylsulfanyl group, also known as tert-butylsulfanyl, introduces steric bulk and electronic effects that influence the compound's reactivity and binding affinity. The 3-chlorophenyl substituent enhances the molecule's hydrophobicity and facilitates interactions with hydrophobic regions of target proteins. Additionally, the phenyl group contributes to aromaticity, which is critical for maintaining the compound's stability and solubility in biological systems. These structural elements collectively define the compound's pharmacophore, enabling it to engage in specific molecular interactions with biological targets.

Recent studies have demonstrated that 1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for the development of therapeutic agents targeting chronic inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry investigated the cytotoxic effects of this compound on cancer cell lines, revealing its ability to induce apoptosis and inhibit cell proliferation. The research highlighted the compound's potential as a novel antitumor agent, particularly in the treatment of breast cancer and prostate cancer. These findings underscore the importance of imidazole derivatives in the design of targeted therapies for oncology.

From a synthetic perspective, the preparation of 1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole involves a multi-step process that includes the formation of the 1H-imidazole ring through a condensation reaction between appropriate precursors. The propan-2-ylsulfanyl group is typically introduced via a sulfanylation reaction, which requires precise control of reaction conditions to ensure optimal yield and purity. The 3-chlorophenyl substituent is often synthesized through a chlorination reaction, which is critical for achieving the desired functional group. These synthetic strategies are essential for the large-scale production of the compound, which is necessary for preclinical and clinical studies.

One of the key advantages of 1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole is its ability to modulate signal transduction pathways involved in cellular processes such as proliferation, differentiation, and apoptosis. The compound's interaction with protein kinase targets, including ERK and Akt, suggests its potential as a multitarget drug for the treatment of complex diseases. A 2022 study in the European Journal of Medicinal Chemistry explored the anti-cancer mechanisms of this compound, revealing its capacity to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in malignant tumors. These findings highlight the compound's potential as a targeted therapy for oncological applications.

Despite its promising therapeutic potential, the development of 1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole as a drug requires further investigation into its pharmacokinetic and pharmacodynamic properties. Studies are currently underway to evaluate its bioavailability, metabolism, and toxicity in animal models. The optimization of its chemical structure to enhance its selectivity and efficacy is also a priority for researchers. These efforts are critical for translating the compound from the laboratory to clinical applications, ensuring its safety and effectiveness in therapeutic settings.

In conclusion, 1-(3-chlorophenyl)-5-phenyl-2-(propan-2-ylsulfanyl)-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry, offering new possibilities for the treatment of inflammatory and oncological diseases. Its unique molecular structure, combined with its potential biological activities, positions it as a valuable candidate for further research and development. Continued exploration of its pharmacological properties, synthetic methods, and therapeutic applications will be essential for realizing its full potential in the pharmaceutical industry.